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Compound of Interest

4-Methylthiophene-2-carboxylic
Compound Name: d
aci

Cat. No.: B077489

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties and synthetic
methodologies related to 4-Methylthiophene-2-carboxylic acid, a key intermediate in the
synthesis of pharmaceuticals and agrochemicals.

Core Properties of 4-Methylthiophene-2-carboxylic
Acid

4-Methylthiophene-2-carboxylic acid is a white to beige powder. Key quantitative data for
this compound are summarized in the table below.

Property Value Reference
Melting Point 122 - 126 °C [1]
Molecular Formula CeHe02S [1]
Molecular Weight 142.18 g/mol [1]
CAS Number 14282-78-1 [1]
Purity 96 - 103% (Assay by titration) [1]
Appearance White to beige powder [1]
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Experimental Protocols
Determination of Melting Point

A standard method for determining the melting point of an organic solid like 4-
Methylthiophene-2-carboxylic acid involves the capillary method.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar) or Thiele tube
o Capillary tubes (sealed at one end)

e Thermometer

e Mortar and pestle

Procedure:

o Sample Preparation: A small amount of the crystalline 4-Methylthiophene-2-carboxylic
acid is finely ground using a mortar and pestle. The open end of a capillary tube is then
pressed into the powder. The tube is inverted and tapped gently to pack the solid into the
sealed end, aiming for a sample height of 2-3 mm.

e Apparatus Setup:

o Melting Point Apparatus: The capillary tube is inserted into the heating block of the
apparatus.

o Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. The assembly is then inserted into a Thiele tube containing a
high-boiling point oil (e.g., mineral oil or silicone ail).

e Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C
per minute, as the temperature approaches the expected melting point.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
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liquid is recorded as the end of the melting range. For a pure compound, this range is
typically narrow.

Synthesis of 4-Methylthiophene-2-carboxylic Acid

A common synthetic route to 4-Methylthiophene-2-carboxylic acid involves the carboxylation
of a suitable thiophene precursor. One established method is the lithiation of 3-bromothiophene
followed by reaction with carbon dioxide, and subsequent methylation. While a specific protocol
for the 4-methyl derivative is not readily available, a general procedure for a related compound,
4-bromo-3-methyl-2-thiophenecarboxylic acid, can be adapted. This involves the formation of a
Grignard reagent from a dibrominated thiophene, followed by carboxylation.

A plausible synthetic pathway for 4-Methylthiophene-2-carboxylic acid is outlined below.

Logical Workflow for Synthesis

The synthesis of 4-Methylthiophene-2-carboxylic acid can be logically structured as a multi-
step process starting from a commercially available precursor. The following diagram illustrates
a conceptual workflow for its preparation.
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Conceptual Synthesis Workflow for 4-Methylthiophene-2-carboxylic Acid

Starting Material
(e.g., 3-Methylthiophene)

Reagents:
NBS or Br2

Bromination
(Introduction of a bromo group)

Reagent:
n-BuLi

Lithiation
(Formation of an organolithium reagent)

Reagent:
Solid CO2 (dry ice)

Carboxylation
(Reaction with CO2)

Reagent:
Aqueous acid (e.g., HCI)

Acidification
(Protonation to yield the carboxylic acid)

Process

Purification
(e.g., Recrystallization)

Characterization:
Melting Point, NMR, IR

Final Product

(4-Methylthiophene-2-carboxylic acid)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 4-Methylthiophene-2-carboxylic acid.
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Role in Drug Development

4-Methylthiophene-2-carboxylic acid serves as a crucial building block in the synthesis of
more complex molecules with potential therapeutic applications. Its thiophene ring is a common
scaffold in medicinal chemistry, often used as a bioisostere for a phenyl ring, which can
modulate the pharmacokinetic and pharmacodynamic properties of a drug candidate.

The general workflow for utilizing this compound in a drug discovery program is depicted below.
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Role of 4-Methylthiophene-2-carboxylic Acid in Drug Discovery
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Caption: General workflow for the use of 4-Methylthiophene-2-carboxylic acid in drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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